Cas no 923087-09-6 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
• CAS No: 923087-09-6
• MF: C₁₉H₂₀N₂O₅S₂
• MW: 420.502502441406
• CID: 5498480
• PubChem ID: 18586281
• Update Time: 2025-05-22

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• F2818-0497
• VU0501007-1
• AKOS024469784
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide
• 923087-09-6
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

• Inchi： 1S/C19H20N2O5S2/c1-12-4-9-15(26-3)17-18(12)27-19(21-17)20-16(22)10-11-28(23,24)14-7-5-13(25-2)6-8-14/h4-9H,10-11H2,1-3H3,(H,20,21,22)
• InChI Key： KQUQDMQRFDZGCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCC(NC1=NC2C(=CC=C(C)C=2S1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 420.08136409g/mol
• Monoisotopic Mass: 420.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide

Research Briefing on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 923087-09-6)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 923087-09-6), a promising candidate in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a modulator of key biological pathways, particularly in the context of inflammatory and oncogenic processes. The compound's unique structural features, including the benzothiazole and methoxybenzenesulfonyl moieties, contribute to its bioactivity and selectivity.

Recent investigations have focused on the synthesis and optimization of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide to enhance its pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfonylpropanamide side chain significantly improved the compound's solubility and bioavailability without compromising its target affinity. These findings are critical for advancing the compound into preclinical development stages.

In terms of mechanism of action, research has identified N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide as a potent inhibitor of the NF-κB signaling pathway. This pathway is implicated in numerous inflammatory diseases and cancers, making the compound a valuable tool for therapeutic intervention. In vitro studies using human cell lines have shown dose-dependent suppression of pro-inflammatory cytokines, with an IC50 value in the low micromolar range. These results were further validated in a murine model of colitis, where the compound exhibited significant anti-inflammatory effects.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study suggests that N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide may synergize with existing chemotherapeutic agents to enhance tumor cell apoptosis. Specifically, the compound was shown to sensitize resistant cancer cells to cisplatin by modulating the expression of apoptosis-related proteins. These findings open new avenues for combination therapies in hard-to-treat malignancies.

Despite these promising results, challenges remain in the development of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide. Recent pharmacokinetic studies indicate that the compound undergoes rapid hepatic metabolism, necessitating further structural optimization to improve its metabolic stability. Additionally, comprehensive toxicology assessments are required to ensure its safety profile before progressing to clinical trials. Future research directions may include the exploration of prodrug strategies and targeted delivery systems to overcome these limitations.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 923087-09-6) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual activity against inflammatory pathways and oncogenic processes positions it as a versatile therapeutic candidate. Continued research efforts to address its pharmacokinetic challenges will be crucial for realizing its full clinical potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.